Cas no 302341-61-3 (5-(tert-butoxycarbonylaminomethyl)pyridine-2-carbonitrile)
5-(tert-butoxycarbonylaminomethyl)pyridine-2-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 5-(tert-butoxycarbonylaminomethyl)pyridine-2-carbonitrile
- 3-[(Boc-amino)methyl]-6-cyanopyridine
- tert-butyl N-[(6-cyanopyridin-3-
- 3-(Boc-aminomethyl)-6-cyanopyridine
- SCHEMBL2586677
- tert-butyl N-[(6-cyanopyridin-3-yl)methyl]carbamate
- tert-Butyl((6-cyanopyridin-3-yl)methyl)carbamate
- 3-(tert-Butoxycarbonylamino-methyl)-6-cyano-pyridine
- tert-Butyl ((6-cyanopyridin-3-yl)methyl)carbamate
- yl)methyl]carbamate
- VJMBHARIHIDJMC-UHFFFAOYSA-N
- A1-41801
- 5-[(Boc-amino)methyl]pyridine-2-carbonitrile
- MFCD24466038
- DB-316977
- SY241937
- 302341-61-3
-
- Inchi: 1S/C12H15N3O2/c1-12(2,3)17-11(16)15-8-9-4-5-10(6-13)14-7-9/h4-5,7H,8H2,1-3H3,(H,15,16)
- InChI Key: VJMBHARIHIDJMC-UHFFFAOYSA-N
- SMILES: O(C(NCC1C=NC(C#N)=CC=1)=O)C(C)(C)C
Computed Properties
- Exact Mass: 233.116426730Da
- Monoisotopic Mass: 233.116426730Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 313
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 75Ų
5-(tert-butoxycarbonylaminomethyl)pyridine-2-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM321481-1g |
tert-Butyl ((6-cyanopyridin-3-yl)methyl)carbamate |
302341-61-3 | 95% | 1g |
$439 | 2021-08-18 | |
| Chemenu | CM321481-1g |
tert-Butyl ((6-cyanopyridin-3-yl)methyl)carbamate |
302341-61-3 | 95% | 1g |
$439 | 2022-06-11 | |
| Alichem | A029197796-250mg |
3-(Boc-Aminomethyl)-6-cyanopyridine |
302341-61-3 | 95% | 250mg |
$270.89 | 2023-09-02 | |
| Alichem | A029197796-1g |
3-(Boc-Aminomethyl)-6-cyanopyridine |
302341-61-3 | 95% | 1g |
$670.14 | 2023-09-02 | |
| Alichem | A029197796-5g |
3-(Boc-Aminomethyl)-6-cyanopyridine |
302341-61-3 | 95% | 5g |
$2089.26 | 2023-09-02 | |
| 1PlusChem | 1P00BXJ7-100mg |
tert-butyl N-[(6-cyanopyridin-3-
yl)Methyl]carbaMate |
302341-61-3 | 97% | 100mg |
$185.00 | 2025-02-25 | |
| 1PlusChem | 1P00BXJ7-250mg |
tert-butyl N-[(6-cyanopyridin-3-
yl)Methyl]carbaMate |
302341-61-3 | 97% | 250mg |
$328.00 | 2025-02-25 | |
| 1PlusChem | 1P00BXJ7-1g |
tert-butyl N-[(6-cyanopyridin-3-
yl)Methyl]carbaMate |
302341-61-3 | 97% | 1g |
$799.00 | 2025-02-25 | |
| A2B Chem LLC | AF55875-100mg |
3-(Boc-aminomethyl)-6-cyanopyridine |
302341-61-3 | 95% | 100mg |
$318.00 | 2024-04-20 | |
| A2B Chem LLC | AF55875-250mg |
3-(Boc-aminomethyl)-6-cyanopyridine |
302341-61-3 | 95% | 250mg |
$597.00 | 2024-04-20 |
5-(tert-butoxycarbonylaminomethyl)pyridine-2-carbonitrile Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
Additional information on 5-(tert-butoxycarbonylaminomethyl)pyridine-2-carbonitrile
Recent Advances in the Study of 5-(tert-butoxycarbonylaminomethyl)pyridine-2-carbonitrile (CAS: 302341-61-3)
The compound 5-(tert-butoxycarbonylaminomethyl)pyridine-2-carbonitrile (CAS: 302341-61-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its pyridine core and tert-butoxycarbonyl (Boc) protecting group, serves as a versatile intermediate in the synthesis of biologically active compounds. Recent studies have explored its applications in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents targeting various diseases.
One of the key areas of research involving 5-(tert-butoxycarbonylaminomethyl)pyridine-2-carbonitrile is its role as a building block for small-molecule inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of novel EGFR (Epidermal Growth Factor Receptor) inhibitors. The study highlighted the compound's ability to undergo selective functionalization, enabling the introduction of diverse pharmacophores that enhance binding affinity and selectivity. The researchers reported a significant improvement in inhibitory activity against mutant EGFR isoforms, which are often associated with resistance to existing therapies.
Another notable application of this compound is in the field of neurodegenerative disease research. A recent preprint article on bioRxiv detailed its incorporation into a series of compounds designed to modulate alpha-synuclein aggregation, a hallmark of Parkinson's disease. The study utilized computational modeling and in vitro assays to identify derivatives of 5-(tert-butoxycarbonylaminomethyl)pyridine-2-carbonitrile that effectively disrupt protein aggregation. These findings suggest potential therapeutic avenues for neurodegenerative disorders, although further in vivo validation is required.
In addition to its pharmaceutical applications, 5-(tert-butoxycarbonylaminomethyl)pyridine-2-carbonitrile has also been investigated for its chemical properties. A 2022 paper in Organic Letters explored its reactivity under various conditions, revealing insights into its stability and potential for further derivatization. The study emphasized the importance of the Boc-protecting group in maintaining the integrity of the aminomethyl functionality during synthetic transformations, which is critical for the efficient production of target molecules.
Looking ahead, the versatility of 5-(tert-butoxycarbonylaminomethyl)pyridine-2-carbonitrile positions it as a valuable tool in medicinal chemistry. Ongoing research is expected to uncover additional applications, particularly in the design of next-generation therapeutics. Future studies may focus on optimizing its synthetic pathways, exploring new biological targets, and evaluating its pharmacokinetic properties in preclinical models. As the field advances, this compound is likely to play an increasingly prominent role in drug discovery and development.
302341-61-3 (5-(tert-butoxycarbonylaminomethyl)pyridine-2-carbonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)